Cas no 1220033-49-7 (3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride)

• Product Name: 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride
• CAS No: 1220033-49-7
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4688280
• Update Time: 2025-11-01

3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(sec-Butyl)phenoxy]methyl}piperidine hydrochloride
• 3-{[2-(sec-Butyl)phenoxy]methyl}piperidinehydrochloride
• 3-[2-(sec-butyl)phenoxymethyl]piperidine hydrochloride
• 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-3-13(2)15-8-4-5-9-16(15)18-12-14-7-6-10-17-11-14;/h4-5,8-9,13-14,17H,3,6-7,10-12H2,1-2H3;1H
• InChI Key： KWZFGKONBCGWHL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)CC)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 231
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride

3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride (CAS No. 1220033-49-7): An Overview

3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride (CAS No. 1220033-49-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, commonly referred to as BPPM-HCl, is a hydrochloride salt of a piperidine derivative, characterized by a secondary butyl group and a phenoxymethyl moiety. The intricate structure of BPPM-HCl offers a versatile platform for the development of novel pharmaceutical agents, particularly in the areas of central nervous system (CNS) disorders and neurodegenerative diseases.

The chemical structure of 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride is composed of a piperidine ring, which is a six-membered heterocyclic amine, and a phenoxymethyl group attached to the piperidine ring through a methylene bridge. The presence of the secondary butyl group adds steric bulk and influences the compound's lipophilicity, which is crucial for its ability to cross the blood-brain barrier (BBB). This property makes BPPM-HCl an attractive candidate for CNS-targeted drug development.

Recent studies have highlighted the potential of BPPM-HCl in modulating various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. These neurotransmitters play key roles in regulating mood, cognition, and motor function, making BPPM-HCl a promising lead compound for the treatment of conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that BPPM-HCl exhibited potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants like fluoxetine.

In addition to its potential as an antidepressant, 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride has shown promise in preclinical models of neurodegenerative diseases. Research conducted at the University of California, San Francisco (UCSF) found that BPPM-HCl effectively reduced neuroinflammation and protected neurons from oxidative stress in animal models of Alzheimer's disease. These findings suggest that BPPM-HCl may have neuroprotective properties that could be leveraged to develop new therapeutic strategies for neurodegenerative disorders.

The pharmacokinetic profile of BPPM-HCl has also been extensively studied. Its high lipophilicity facilitates rapid absorption and distribution throughout the body, with significant accumulation in brain tissue. However, this property also necessitates careful consideration of dosing regimens to minimize potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of BPPM-HCl in human subjects. Preliminary results from Phase I trials have indicated that BPPM-HCl is well-tolerated at therapeutic doses, with no serious adverse events reported.

The synthesis of 3-{2-(sec-Butyl)phenoxymethyl}piperidinehydrochloride involves several steps, including the formation of the piperidine ring and the introduction of the phenoxymethyl and secondary butyl groups. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to reduce environmental impact. For example, a recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduced reaction time and waste generation.

In conclusion, BPPM-HCl (CAS No. 1220033-49-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, BPPM-HCl may pave the way for new treatments for a range of neurological and psychiatric disorders.